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Compound of Interest

Compound Name: Brevianamide M

Cat. No.: B15568577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Brevianamide M is a naturally occurring indole alkaloid belonging to the diketopiperazine class

of compounds. Isolated from the marine-derived endophytic fungus Aspergillus versicolor, it

has demonstrated notable antibacterial activity. This technical guide provides a comprehensive

overview of the chemical structure of Brevianamide M, including its spectroscopic and

physicochemical properties. Detailed experimental protocols for its isolation and

characterization are presented, alongside a summary of its known biological activities. This

document aims to serve as a valuable resource for researchers in natural product chemistry,

medicinal chemistry, and drug discovery.

Chemical Structure and Identification
Brevianamide M is a metabolite produced by the endophytic fungus Aspergillus versicolor,

which was isolated from the marine brown alga Sargassum thunbergii.[1][2] The chemical

structure of Brevianamide M was elucidated through extensive spectroscopic analysis.

Chemical Name: (3R,11aS)-3-(1H-indol-3-ylmethyl)-2,3,6,7,11,11a-hexahydro-1H-imidazo[1,5-

b]isoquinoline-1,5(10H)-dione

Molecular Formula: C₁₈H₁₅N₃O₃[3]
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Molecular Weight: 321.33 g/mol [3]

CAS Number: 1174538-69-2[3]

SMILES String: O=C1C2=CC=CC=C2N=C(--INVALID-LINK--O)N1[C@@H]3CC4=CC=CC=C4

2D Chemical Structure of Brevianamide M:
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Isolation of Brevianamide M

Fungal Culture of Aspergillus versicolor

Extraction with Ethyl Acetate

Concentration under Reduced Pressure

Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Pure Brevianamide M
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Disk Diffusion Assay Workflow

Prepare Agar Plates with Bacterial Lawn
(E. coli or S. aureus)

Apply Paper Disks Impregnated with Brevianamide M

Incubate Plates at 37°C for 24 hours

Measure the Diameter of the Inhibition Zones

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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